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Compound of Interest

Compound Name: Pi-Methylimidazoleacetic acid

Cat. No.: B1237085

Essential Safety and Handling Plan for 1-
Methylimidazole-4-acetic acid

For Immediate Reference: This document outlines crucial safety protocols for handling 1-
Methylimidazole-4-acetic acid hydrochloride.

For the purpose of providing accurate safety information, this guide pertains to 1-
Methylimidazole-4-acetic acid hydrochloride (CAS Number: 35454-39-8), a common derivative.
[1] The chemical name "Pi-Methylimidazoleacetic acid" is not a standard scientific identifier
and may be a synonym or a typographical error. Researchers should always verify the specific
identity and associated Safety Data Sheet (SDS) of their material before handling.

This substance is classified as causing skin irritation, serious eye irritation, and potential
respiratory irritation.[1] Adherence to the following personal protective equipment (PPE) and
handling protocols is mandatory to ensure personnel safety and operational integrity.

Hazard Identification and Classification
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Hazard Class GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation[1]
o H319: Causes serious eye

Eye Irritation 2A

irritation[1]

Specific target organ toxicity

(single exposure)

H335: May cause respiratory
irritation[1]

Personal Protective Equipment (PPE) Protocol

All personnel handling 1-Methylimidazole-4-acetic acid must use the following PPE. This

equipment is essential to prevent dermal, ocular, and respiratory exposure.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[2]

Protects against splashes that
can cause serious eye
irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents direct skin contact

which can cause irritation.[3]

Body Protection

Laboratory coat or chemical-

resistant apron/coveralls.

Protects skin on arms and

body from accidental contact.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3]4]

Minimizes the risk of inhaling
dust or aerosols, which may

cause respiratory irritation.[1]

Operational Handling and Storage Plan

Engineering Controls:

» Ventilation: Always handle this chemical in a well-ventilated area. A certified chemical fume

hood is required for procedures that may generate dust or aerosols.[3][4]
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o Eye Wash and Safety Shower: Ensure that an operational eye wash station and safety
shower are immediately accessible in the work area.[5]

Procedural Guidance:

e Preparation: Before handling, ensure all required PPE is correctly worn. Read and
understand the Safety Data Sheet (SDS).

» Handling: Avoid direct contact with the substance. Do not breathe in dust or fumes.[1]
Prevent dust from accumulating, as fine dust can pose an explosion hazard.[3]

o After Handling: Wash hands thoroughly with soap and water after the procedure is complete
and before leaving the laboratory.[3] Remove and properly store or dispose of contaminated
clothing.[3]

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated location.[6]

o Keep away from incompatible materials such as strong oxidizing agents.[7]

Spill and Disposal Plan

Spill Response:
o Evacuate: Clear the immediate area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

e Contain: For small spills, mechanically take up the material (e.g., sweep or vacuum) and
place it into a suitable, labeled container for disposal.[3] Avoid generating dust.

o Decontaminate: Clean the spill area thoroughly.
o PPE: Wear full PPE, including respiratory protection, during the entire cleanup process.[8]
Disposal Protocol:

o Waste Characterization: All waste must be treated as hazardous.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=CC23601DE&productDescription=1-METHYL-1H-IMIDAZOLE-5-+5GR&vendorId=VN00092202&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/18815m.pdf
https://www.chemos.de/import/data/msds/GB_en/35454-39-8-A0064081-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/35454-39-8-A0064081-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/35454-39-8-A0064081-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1257522&productDescription=1-METHYLIMIDAZOLE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/616-47-7-A0017538-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/35454-39-8-A0064081-GB-en.pdf
https://www.carlroth.com/medias/SDB-N353-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzODA5MDZ8YXBwbGljYXRpb24vcGRmfGFERXlMMmd6Wmk4NU1UYzJORFkzT0RrNE16azRMMU5FUWw5T016VXpYMGRDWDBWT0xuQmtaZ3w1MDQwNWE5MWM5N2M5NjY5MjViOGIzZTIyYjk2ZWI2ODg5YTE2N2I5YzQ3ZTcwZTdiZWVhMzc3NTY0YWQxM2Zi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Containerization: Dispose of the chemical and any contaminated materials (e.g., gloves,
wipes) in a designated, properly labeled hazardous waste container.[7]

o Regulatory Compliance: Ultimate disposal must adhere to all local, state, and federal
environmental regulations.[9] Do not allow the product to enter drains or waterways.[1][8]

Visual Workflow for Safe Chemical Handling

The following diagram outlines the critical step-by-step process for safely handling 1-
Methylimidazole-4-acetic acid, from preparation to disposal.
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1. Preparation
- Review SDS
- Don PPE (Goggles, Gloves, Lab Coat)

:

2. Handling
- Use Chemical Fume Hood
- Avoid Dust/Aerosol Generation

\
\

\ .
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\

No Incidents

Spill Response Protocol
- Evacuate & Ventilate
- Contain & Clean Up

y

3. Post-Handling
- Wash Hands Thoroughly
- Decontaminate Work Area

;

4. Waste Disposal
- Collect in Labeled Hazardous
Waste Container

End of Process

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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